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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Red 254, a member of the diketopyrrolopyrrole (DPP) class of high-performance

pigments, presents a promising candidate for fluorescence microscopy applications. DPP dyes

are renowned for their exceptional photostability and high fluorescence quantum yields,

characteristics that are highly desirable for cellular imaging.[1][2][3] While traditionally used in

the coatings and plastics industry, the inherent photophysical properties of the DPP core

suggest the potential for Direct Red 254 as a red fluorescent probe in biological research.[4][5]

These application notes provide an overview of its potential use, estimated photophysical

properties based on related DPP dyes, and generalized protocols for its application in

fluorescence microscopy.

Properties of Direct Red 254
The suitability of a fluorophore for fluorescence microscopy is determined by its photophysical

and chemical properties. While specific experimental data for Direct Red 254 in a biological

context is limited, the following characteristics are inferred from data on the DPP dye class and

available safety information.
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The photophysical properties of diketopyrrolopyrrole dyes can be tuned by chemical

modifications. For the parent compound, Direct Red 254, the following properties are

estimated based on published data for similar red-emitting DPP derivatives.[1][6][7][8]

Property Estimated Value/Range Notes

Excitation Maximum (λex) 540 - 560 nm

Estimated based on the

absorption spectra of similar

DPP dyes.[1]

Emission Maximum (λem) 570 - 610 nm
DPP dyes typically exhibit a

Stokes shift of 30-50 nm.[6]

Quantum Yield (ΦF) Moderate to High

DPP derivatives can exhibit

high quantum yields, some

exceeding 0.80.[9] The exact

value for Direct Red 254 in

aqueous buffer is yet to be

determined.

Photostability High

The DPP core is known for its

excellent resistance to

photodegradation.[3][4]

Chemical and Safety Properties
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Property Value/Information Source

Chemical Name

3,6-bis(4-chlorophenyl)-2,5-

dihydropyrrolo[3,4-c]pyrrole-

1,4-dione

[10]

Molecular Formula C₁₈H₁₀Cl₂N₂O₂

Molecular Weight 357.19 g/mol

Solubility

Reported as soluble in water

(~100 g/L). Solubility in

biological buffers like PBS

should be experimentally

verified.[11] Low solubility is a

known characteristic of many

pigments.[1]

[11]

Toxicity

Low acute toxicity reported in

material safety data sheets.

Not classified as hazardous.

[12]

[12]

Experimental Protocols
The following are generalized protocols for the use of Direct Red 254 in fluorescence

microscopy. Note: These protocols are starting points and will require optimization for specific

cell types and experimental conditions.

Preparation of Staining Solution
Stock Solution: Prepare a 1 mg/mL stock solution of Direct Red 254 in dimethyl sulfoxide

(DMSO). Sonication may be required to aid dissolution.

Working Solution: Dilute the stock solution in a suitable buffer, such as Phosphate Buffered

Saline (PBS), to a final concentration in the range of 1-10 µM. The optimal concentration

should be determined experimentally.

General Cell Staining Protocol for Adherent Cells
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This protocol provides a general guideline for staining adherent cells grown on coverslips.[13]

[14][15]

Cell Culture: Grow cells on sterile glass coverslips in a petri dish to the desired confluency.

Washing: Gently wash the cells twice with pre-warmed PBS.

Fixation (Optional, for fixed-cell imaging):

Add 4% paraformaldehyde in PBS to the cells and incubate for 15-20 minutes at room

temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization (Optional, for intracellular targets):

If targeting intracellular structures, incubate the fixed cells with 0.1-0.5% Triton X-100 in

PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Incubate the cells with the Direct Red 254 working solution for 15-60 minutes at room

temperature, protected from light. Incubation time should be optimized.

Washing: Wash the cells three to five times with PBS to remove unbound dye.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Visualize the stained cells using a fluorescence microscope equipped with

appropriate filters for the estimated excitation and emission wavelengths of Direct Red 254
(e.g., a TRITC or Texas Red filter set).

Diagrams
Experimental Workflow for Cell Staining

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://labs.feinberg.northwestern.edu/arispe/docs/vascular/prot_vascular_labeling_cells_with_live_dyes.pdf
https://biotium.com/tech-tips/protocol-immunofluorescence-staining-of-cells-for-microscopy/
https://gatescientific.com/technique-geeks-blog/f/building-a-fluorescent-cell-staining-protocol-part-1
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.benchchem.com/product/b12363504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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